Cas no 1781660-78-3 (7-(azetidin-3-yloxy)-1-methyl-1H-indole)
7-(azetidin-3-yloxy)-1-methyl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 7-(azetidin-3-yloxy)-1-methyl-1H-indole
- EN300-1773055
- 1781660-78-3
-
- Inchi: 1S/C12H14N2O/c1-14-6-5-9-3-2-4-11(12(9)14)15-10-7-13-8-10/h2-6,10,13H,7-8H2,1H3
- InChI Key: YZIHEIKSDFLLTR-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C2C=CN(C)C=12)C1CNC1
Computed Properties
- Exact Mass: 202.110613074g/mol
- Monoisotopic Mass: 202.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 26.2Ų
7-(azetidin-3-yloxy)-1-methyl-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1773055-0.05g |
7-(azetidin-3-yloxy)-1-methyl-1H-indole |
1781660-78-3 | 0.05g |
$864.0 | 2023-09-20 | ||
| Enamine | EN300-1773055-0.1g |
7-(azetidin-3-yloxy)-1-methyl-1H-indole |
1781660-78-3 | 0.1g |
$904.0 | 2023-09-20 | ||
| Enamine | EN300-1773055-0.25g |
7-(azetidin-3-yloxy)-1-methyl-1H-indole |
1781660-78-3 | 0.25g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1773055-0.5g |
7-(azetidin-3-yloxy)-1-methyl-1H-indole |
1781660-78-3 | 0.5g |
$987.0 | 2023-09-20 | ||
| Enamine | EN300-1773055-1.0g |
7-(azetidin-3-yloxy)-1-methyl-1H-indole |
1781660-78-3 | 1g |
$1029.0 | 2023-06-03 | ||
| Enamine | EN300-1773055-2.5g |
7-(azetidin-3-yloxy)-1-methyl-1H-indole |
1781660-78-3 | 2.5g |
$2014.0 | 2023-09-20 | ||
| Enamine | EN300-1773055-5.0g |
7-(azetidin-3-yloxy)-1-methyl-1H-indole |
1781660-78-3 | 5g |
$2981.0 | 2023-06-03 | ||
| Enamine | EN300-1773055-10.0g |
7-(azetidin-3-yloxy)-1-methyl-1H-indole |
1781660-78-3 | 10g |
$4421.0 | 2023-06-03 | ||
| Enamine | EN300-1773055-1g |
7-(azetidin-3-yloxy)-1-methyl-1H-indole |
1781660-78-3 | 1g |
$1029.0 | 2023-09-20 | ||
| Enamine | EN300-1773055-5g |
7-(azetidin-3-yloxy)-1-methyl-1H-indole |
1781660-78-3 | 5g |
$2981.0 | 2023-09-20 |
7-(azetidin-3-yloxy)-1-methyl-1H-indole Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 7-(azetidin-3-yloxy)-1-methyl-1H-indole
Comprehensive Overview of 7-(azetidin-3-yloxy)-1-methyl-1H-indole (CAS No. 1781660-78-3): Properties, Applications, and Research Insights
The compound 7-(azetidin-3-yloxy)-1-methyl-1H-indole (CAS No. 1781660-78-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines an indole core with an azetidine moiety, offering versatile reactivity and potential bioactivity. This article delves into its chemical properties, synthetic pathways, and emerging applications, while addressing frequently searched questions in drug discovery and medicinal chemistry.
Chemically, 7-(azetidin-3-yloxy)-1-methyl-1H-indole features a 1-methylindole scaffold substituted at the 7-position with an azetidin-3-yloxy group. The azetidine ring, a four-membered nitrogen heterocycle, introduces steric constraints and polar functionality, which are pivotal for modulating pharmacokinetic properties. Researchers often explore such hybrids to optimize target selectivity and metabolic stability—key themes in contemporary small-molecule therapeutics.
Synthesis of this compound typically involves multi-step organic transformations. A common route includes the coupling of 7-hydroxy-1-methylindole with an activated azetidine derivative under mild basic conditions. Recent advancements in C-O bond formation strategies, such as transition-metal-catalyzed reactions, have improved yields and scalability. These methods align with the growing demand for green chemistry and atom-efficient processes, topics frequently queried in academic and industrial forums.
In pharmacological contexts, 7-(azetidin-3-yloxy)-1-methyl-1H-indole is investigated as a scaffold for kinase inhibitors and GPCR modulators. Its indole-azetidine hybrid structure mimics natural alkaloids, making it relevant to neurodegenerative disease research—a trending topic in 2024 due to rising global prevalence. Computational studies suggest its potential to cross the blood-brain barrier (BBB), a property highly searched in CNS drug design.
Beyond therapeutics, this compound finds utility in material science, particularly in designing fluorescent probes. The indole moiety’s inherent photophysical properties, combined with the azetidine’s conformational rigidity, enable tunable emission profiles. Such applications resonate with searches around bioimaging and sensor development.
To address common queries: Is 7-(azetidin-3-yloxy)-1-methyl-1H-indole commercially available? Yes, several specialty suppliers list it under catalog number 1781660-78-3. What are its storage conditions? It is recommended to store the compound at -20°C under inert atmosphere to preserve stability—a detail often sought by laboratory personnel. Additionally, its LogP and pKa values, critical for ADMET predictions, are documented in proprietary databases.
In summary, 7-(azetidin-3-yloxy)-1-methyl-1H-indole exemplifies the intersection of structural innovation and applied chemistry. Its dual utility in life sciences and materials engineering positions it as a compound of enduring interest, reflecting broader trends in multidisciplinary research. For further details on its spectral data or custom synthesis, readers are encouraged to consult peer-reviewed journals or supplier technical notes.
1781660-78-3 (7-(azetidin-3-yloxy)-1-methyl-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)